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Compound of Interest

Compound Name: Coelichelin

Cat. No.: B1225944 Get Quote

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) for Coelichelin, a

tetrapeptide hydroxamate siderophore, is not publicly available.[1] The following guidelines are

based on general best practices for handling novel peptide compounds and chemicals with

unknown toxicological properties. It is imperative that a comprehensive, site-specific risk

assessment is conducted by qualified personnel before any handling, storage, or disposal of

Coelichelin. Always consult with your institution's Environmental Health and Safety (EHS)

department for guidance.

Coelichelin is a siderophore isolated from Streptomyces coelicolor, playing a role in iron

acquisition for the bacterium.[1] While its specific hazards are not well-documented, its function

as a metal-chelating agent and its classification as a novel peptide necessitate cautious

handling to minimize potential exposure to researchers, scientists, and drug development

professionals.

Physicochemical Properties of Coelichelin
The following data for Coelichelin has been compiled from publicly available chemical

databases.
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Property Value Source

Molecular Formula C₂₁H₃₉N₇O₁₁ PubChem[1]

Molecular Weight 565.6 g/mol PubChem[1]

IUPAC Name

(2S)-2-[[(2R)-2-amino-5-

[formyl(hydroxy)amino]pentano

yl]amino]-5-[[(2R,3R)-2-

[[(2R)-2-amino-5-

[formyl(hydroxy)amino]pentano

yl]amino]-3-hydroxybutanoyl]-

hydroxyamino]pentanoic acid

PubChem[1]

Known Roles
Siderophore, Bacterial

Metabolite
PubChem[1]

Recommended Personal Protective Equipment
(PPE) and Handling Procedures
Given the absence of specific toxicological data, a conservative approach to PPE is required.

The following recommendations are based on guidelines for handling potentially hazardous

chemicals and novel peptides.[2][3]

Engineering Controls
Fume Hood: All work involving solid (powder) Coelichelin or the creation of solutions should

be performed in a certified chemical fume hood to prevent inhalation of aerosols or dust.

Ventilation: Ensure the laboratory is well-ventilated.

Personal Protective Equipment (PPE)
Hand Protection: Double-gloving with nitrile gloves is recommended.[3] Nitrile gloves offer

good resistance to a range of chemicals. Ensure to change gloves immediately if they

become contaminated.
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Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[4] If

there is a significant risk of splashes, a full-face shield should be worn in addition to goggles.

Body Protection: A lab coat is required. For procedures with a higher risk of contamination, a

disposable, low-permeability gown with long sleeves and tight-fitting cuffs is recommended.

Respiratory Protection: If work cannot be conducted within a fume hood, or if there is a risk

of generating dust or aerosols, a NIOSH-approved respirator (e.g., an N95 or higher) should

be used.[5]

Operational and Disposal Plan
A clear, step-by-step plan is crucial for minimizing risk during the entire lifecycle of Coelichelin
in the laboratory.

Experimental Workflow and Safety
The following diagram outlines a general workflow for handling a novel chemical like

Coelichelin, emphasizing safety at each step.
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Caption: General workflow for safely handling novel chemical compounds.

Step-by-Step Guidance
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store Coelichelin in a cool, dry, and well-ventilated area, away from incompatible

materials. The storage container should be clearly labeled.

Handling and Preparation:

Always handle Coelichelin within a chemical fume hood.
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To prevent creating dust, avoid grinding or crushing the solid material.

When preparing solutions, add the solid slowly to the solvent to avoid splashing.

Spill Management:

In case of a small spill, carefully clean the area using appropriate absorbent materials

while wearing full PPE.

For larger spills, evacuate the area and contact your institution's EHS department

immediately.

Disposal Plan:

All waste contaminated with Coelichelin (e.g., gloves, pipette tips, absorbent pads) must

be considered hazardous waste.

Dispose of all waste in clearly labeled, sealed containers according to your institution's

and local regulations for chemical waste. Do not mix with general or biohazardous waste.

By adhering to these general safety principles and conducting a thorough risk assessment,

researchers can handle Coelichelin and other novel compounds with a high degree of safety,

ensuring the protection of both personnel and the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Coelichelin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225944#personal-protective-equipment-for-
handling-coelichelin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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